molecular formula C19H16O2 B309539 2,3-Dimethylphenyl 1-naphthoate

2,3-Dimethylphenyl 1-naphthoate

Cat. No.: B309539
M. Wt: 276.3 g/mol
InChI Key: HVWYTSOYJVKMDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dimethylphenyl 1-naphthoate is an ester derivative of 1-naphthoic acid, characterized by a naphthalene ring system esterified with a 2,3-dimethylphenol group. Its molecular formula is C₁₉H₁₆O₂, with a molecular weight of 276.33 g/mol. Structurally, the compound features a rigid naphthoate backbone and ortho-methyl substituents on the phenyl ring, which influence steric and electronic properties.

Properties

Molecular Formula

C19H16O2

Molecular Weight

276.3 g/mol

IUPAC Name

(2,3-dimethylphenyl) naphthalene-1-carboxylate

InChI

InChI=1S/C19H16O2/c1-13-7-5-12-18(14(13)2)21-19(20)17-11-6-9-15-8-3-4-10-16(15)17/h3-12H,1-2H3

InChI Key

HVWYTSOYJVKMDN-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C

Canonical SMILES

CC1=C(C(=CC=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

This section compares 2,3-dimethylphenyl 1-naphthoate with compounds sharing functional groups (ester/amide), substituents (methyl, halogen), or naphthalene-based frameworks.

Structural and Functional Comparisons

Table 1: Key Properties of 2,3-Dimethylphenyl 1-Naphthoate and Analogs
Compound Name Molecular Formula Molecular Weight (g/mol) Functional Group Substituents Key Applications/Findings
2,3-Dimethylphenyl 1-naphthoate C₁₉H₁₆O₂ 276.33 Ester 2,3-Dimethylphenyl Synthetic intermediate; potential ligand/pharmaceutical use
Methyl 1-bromo-2-naphthoate C₁₂H₉BrO₂ 265.10 Ester Bromine (C1) Pharmaceutical synthesis; ligand design
N-(2,3-Dimethylphenyl)-4-methylbenzamide C₁₆H₁₇NO 239.32 Amide 2,3-Dimethylphenyl, methyl Structural studies (torsional effects of substituents)
2,7-Dimethoxy-3-(1-naphthoyl)naphthalene C₂₃H₁₈O₃ 342.39 Ketone Methoxy, naphthoyl High-yield synthetic intermediate
Methyl 2-hydroxy-3-naphthoate C₁₂H₁₀O₃ 202.21 Ester Hydroxyl (C2), methoxy Fluorescence studies; dye precursor

Key Research Findings

Steric and Electronic Effects: The 2,3-dimethylphenyl group in analogs like N-(2,3-dimethylphenyl)-4-methylbenzamide induces significant torsional strain, with C–H···O hydrogen bonding influencing crystal packing . In contrast, ester derivatives (e.g., methyl 1-bromo-2-naphthoate) exhibit less steric hindrance, favoring planar conformations suitable for coordination chemistry .

Synthetic Pathways :

  • Esterification of naphthoic acids often employs acidic catalysts (e.g., P₂O₅-MeSO₃H mixtures), as seen in the synthesis of 2,7-dimethoxy-3-(1-naphthoyl)naphthalene (yield: 64%) . Similar methods may apply to 2,3-dimethylphenyl 1-naphthoate.
  • Amide derivatives require coupling agents, such as in N-(2,3-dimethylphenyl)-4-methylbenzamide synthesis .

Applications :

  • Pharmaceuticals : Brominated naphthoates (e.g., methyl 1-bromo-2-naphthoate) serve as intermediates in drug synthesis, such as adapalene .
  • Materials Science : Methoxy-substituted naphthoates exhibit fluorescence properties, useful in optical materials .
  • Coordination Chemistry : Ester groups in naphthoates act as ligands for metal complexes, leveraging their electron-rich aromatic systems .

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